molecular formula C22H20N6O B5509027 N-(4-{[6-(1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]amino}phenyl)-3-methylbenzamide

N-(4-{[6-(1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]amino}phenyl)-3-methylbenzamide

Cat. No. B5509027
M. Wt: 384.4 g/mol
InChI Key: FUMOBKMBQAAEDJ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The compound was discovered during the search for novel kinesin spindle protein (KSP) inhibitors, showing excellent biochemical potency and pharmaceutical properties suitable for clinical development, highlighting the synthesis strategy's efficiency in producing compounds with significant anticancer activity (Theoclitou et al., 2011).

Molecular Structure Analysis

Studies on similar compounds, such as various pyrimidinyl and imidazol derivatives, have involved crystal structure determination and density functional theory (DFT) analyses. These studies provide insights into the bond lengths, bond angles, and molecular electrostatic potential surfaces, contributing to a deeper understanding of the molecular structure of related compounds (Huang et al., 2020).

Chemical Reactions and Properties

Research involving the synthesis of pyrimidinones and imidazo[1,2-a]pyridines offers insight into the chemical reactions and properties of related structures. These studies include methodologies for constructing complex molecules, demonstrating the compound's reactivity and potential for forming diverse derivatives with significant biological activities (Mohammed et al., 2015).

Physical Properties Analysis

Analysis of related compounds' physical properties, including solubility, crystalline structure, and thermal stability, provides a foundation for understanding the physical characteristics of "N-(4-{[6-(1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]amino}phenyl)-3-methylbenzamide." Such analyses can infer the compound's behavior under various conditions and its formulation potential for pharmaceutical applications.

Chemical Properties Analysis

The compound's chemical properties, including reactivity, stability, and interaction with biological targets, can be inferred from research on similar molecules. For instance, the study of N-heterocyclic carbenes derived from imidazo[1,5-a]pyridine provides valuable information on the electronic structure and potential catalytic activities of related compounds (Alcarazo et al., 2005).

Scientific Research Applications

Synthesis and Chemical Modification

Research has been conducted on the synthesis and chemical modification of compounds structurally related to N-(4-{[6-(1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]amino}phenyl)-3-methylbenzamide. These studies aim at developing new synthetic methodologies and understanding the chemical properties of such compounds. For instance, studies on the synthesis of benzimidazole condensed ring systems have explored new antineoplastic agents, highlighting the importance of structural modifications for biological activity (Abdel-Hafez, 2007). Additionally, research into the tautomerization of mesomeric betaines to form N-heterocyclic carbenes offers insights into the chemical behavior of related compounds (Zhang et al., 2016).

Anticancer Activity

Several studies have investigated the antineoplastic potential of compounds within this chemical class. Research on the development of novel kinesin spindle protein (KSP) inhibitors, for example, has identified compounds with significant biochemical potency and pharmaceutical properties, highlighting their potential as anticancer agents (Theoclitou et al., 2011).

Radiolabelling and Imaging Applications

The development of radiolabelled nonpeptide angiotensin II antagonists for imaging AT1 receptors demonstrates the compound's relevance in diagnostic applications. This research signifies the compound's utility in developing imaging agents for medical diagnostics (Hamill et al., 1996).

Antiviral Activity

Compounds structurally related to N-(4-{[6-(1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]amino}phenyl)-3-methylbenzamide have been designed and tested as antirhinovirus agents. This research underscores the potential of such compounds in developing treatments for viral infections (Hamdouchi et al., 1999).

Material Science Applications

Studies on the synthesis and characterization of novel aromatic polyimides demonstrate the compound's relevance in material science, particularly in developing high-performance polymers with specific thermal and mechanical properties (Butt et al., 2005).

properties

IUPAC Name

N-[4-[(6-imidazol-1-yl-2-methylpyrimidin-4-yl)amino]phenyl]-3-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H20N6O/c1-15-4-3-5-17(12-15)22(29)27-19-8-6-18(7-9-19)26-20-13-21(25-16(2)24-20)28-11-10-23-14-28/h3-14H,1-2H3,(H,27,29)(H,24,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FUMOBKMBQAAEDJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)NC3=CC(=NC(=N3)C)N4C=CN=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H20N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-((6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl)amino)phenyl)-3-methylbenzamide

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